Cas no 1198112-14-9 (methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate)

• Product Name: methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate
• CAS No: 1198112-14-9
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5271529
• Update Time: 2025-10-29

methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-benzyl-3-(2-oxoethyl)indazole-4-carboxylate
• 1H-Indazole-4-carboxylic acid, 3-(2-oxoethyl)-1-(phenylmethyl)-, methyl ester
• methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate

• Inchi： 1S/C18H16N2O3/c1-23-18(22)14-8-5-9-16-17(14)15(10-11-21)19-20(16)12-13-6-3-2-4-7-13/h2-9,11H,10,12H2,1H3
• InChI Key： UUNLKDYNIUTWAS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1C(CC=O)=NN2CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• XLogP3: 2.5
• Topological Polar Surface Area: 61.2

Additional information on methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate

Introduction to Methyl 1-Benzyl-3-(2-Oxoethyl)-1H-Indazole-4-Carboxylate (CAS No. 1198112-14-9)

Methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate, identified by the CAS registry number 1198112-14-9, is a complex organic compound with a diverse range of applications in the fields of chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a benzyl group, an indazole ring system, and a carboxylate ester functional group. The indazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, contributes significantly to the compound's chemical reactivity and biological activity.

The synthesis of methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate involves multi-step organic reactions, often employing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. These methods ensure the precise formation of the indazole core and its subsequent functionalization with the benzyl and oxoethyl groups. The compound's structure has been extensively studied using modern analytical techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry, providing detailed insights into its molecular geometry and electronic properties.

Recent research has highlighted the potential of methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate in drug discovery and development. Its indole-based framework is known to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. Additionally, its ability to modulate ion channels suggests potential applications in treating neurological disorders such as epilepsy and chronic pain.

In the realm of materials science, methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate has been explored for its role in the development of advanced materials with tailored electronic properties. Its conjugated π-system allows for efficient electron delocalization, which is advantageous in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have also investigated its use as a precursor for synthesizing metal-free catalysts for polymerization reactions, further expanding its utility in industrial settings.

The compound's benzene ring contributes to its aromatic stability and enhances its solubility in organic solvents, facilitating its use in various chemical processes. Moreover, the presence of the carboxylic acid ester group enables further functionalization through esterification or amidation reactions, allowing for the creation of derivatives with enhanced bioavailability or selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits a high degree of conjugation across its molecular framework, which influences its redox behavior and reactivity towards electrophilic substitution reactions. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and application.

In conclusion, methyl 1-benzyl-3-(2-oxoethyl)-1H-indazole-4-carboxylate (CAS No. 1198112-14-9) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing scientific innovation.